Cas no 36777-92-1 (Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-)

Benzothiazole,2-ethyl-2,3-dihydro-2-methyl- structure
36777-92-1 structure
Product Name:Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
CAS No:36777-92-1
MF:C10H13NS
MW:179.2819211483
CID:296466
PubChem ID:15568258
Update Time:2025-04-19

Benzothiazole,2-ethyl-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
    • 2-Ethyl-2-methylbenzothiazoline
    • 2-Methyl-2-ethylbenzothiazoline
    • Benzothiazoline,2-ethyl-2-methyl- (6CI)
    • SCHEMBL10744451
    • Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-(9ci)
    • 36777-92-1
    • Inchi: 1S/C10H13NS/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7,11H,3H2,1-2H3
    • InChI Key: IOZMHSSVDBDSJR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC1(C)CC

Computed Properties

  • Exact Mass: 179.07699
  • Monoisotopic Mass: 179.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
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